Cas no 80417-97-6 (2(4H)-Benzofuranone,5,6-dihydro-3,6-dimethyl-)

2(4H)-Benzofuranone,5,6-dihydro-3,6-dimethyl- structure
80417-97-6 structure
Product Name:2(4H)-Benzofuranone,5,6-dihydro-3,6-dimethyl-
CAS No:80417-97-6
MF:C10H12O2
MW:164.201083183289
CID:727709
PubChem ID:3018936
Update Time:2025-04-19

2(4H)-Benzofuranone,5,6-dihydro-3,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2(4H)-Benzofuranone,5,6-dihydro-3,6-dimethyl-
    • 3,6-dimethyl-5,6-dihydro-4H-1-benzofuran-2-one
    • 5,6-dihydro-3,6-dimethyl-4H-benzofuran-2-one
    • 80417-97-6
    • NS00060234
    • EINECS 279-462-2
    • 5,6-Dihydro-3,6-dimethyl-2(4H)-benzofuranone, 9CI
    • CHEBI:180408
    • 5,6-dihydro-3,6-dimethylbenzofuran-2(4h)-one
    • DTXSID50868571
    • SCHEMBL3504411
    • UNII-HQN74S1YWS
    • 2(4H)-Benzofuranone, 5,6-dihydro-3,6-dimethyl-
    • p-Mentha-2,4(8)-dien-9,3-olide
    • 3,6-dimethyl-2,4,5,6-tetrahydro-1-benzofuran-2-one
    • 5,6-dihydro-3,6-dimethyl-2(4H)-benzofuranone
    • HQN74S1YWS
    • ZRTWVYJNKXXDDT-UHFFFAOYSA-N
    • FEMA 3755
    • 3,6-Dimethyl-5,6-dihydro-1-benzofuran-2(4H)-one
    • 3,6-dimethyl-5,6-dihydro-4H-1-benzouran-2-one
    • Inchi: 1S/C10H12O2/c1-6-3-4-8-7(2)10(11)12-9(8)5-6/h5-6H,3-4H2,1-2H3
    • InChI Key: ZRTWVYJNKXXDDT-UHFFFAOYSA-N
    • SMILES: O1C(C(C)=C2C1=CC(C)CC2)=O

Computed Properties

  • Exact Mass: 164.084
  • Monoisotopic Mass: 164.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 1.9
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.11
  • Boiling Point: 331.6°C at 760 mmHg
  • Flash Point: 137.2°C
  • Refractive Index: 1.528
  • FEMA: 3755 | DEHYDROMENTHOFUROLACTONE
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